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Abstract
This technical guide provides a comprehensive overview of the known and anticipated physical characteristics of 2-Chloro-6-propylaminopyrazine. 

Introduction and Molecular Identity
2-Chloro-6-propylaminopyrazine is a halogenated and amino-substituted pyrazine. The pyrazine ring is a privileged scaffold in medicinal chemistry,

Table 1: Molecular Identifiers for 2-Chloro-6-propylaminopyrazine

Identifier

IUPAC Name

CAS Number

Molecular Formula

Molecular Weight

Canonical SMILES

InChI

graph "2_Chloro_6_propylaminopyrazine_Structure" {

  layout=neato;

  node [shape=plaintext];

  "C1" [pos="0,1!", label="N"];

  "C2" [pos="1,1.5!", label=""];

  "C3" [pos="2,1!", label="N"];

  "C4" [pos="2,0!", label=""];

  "C5" [pos="1,-0.5!", label=""];

  "C6" [pos="0,0!", label=""];

"Cl" [pos="-1,0!", label="Cl"];

"N_propyl" [pos="3,0!", label="NH"];

"propyl_C1" [pos="4,0!", label=""];
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"propyl_C2" [pos="5,0!", label=""];

"propyl_C3" [pos="6,0!", label=""];

"C1" -- "C2" [style=solid];

"C2" -- "C3" [style=solid];

"C3" -- "C4" [style=solid];

"C4" -- "C5" [style=solid];

"C5" -- "C6" [style=solid];

"C6" -- "C1" [style=solid];

"C6" -- "Cl" [style=solid];

"C4" -- "N_propyl" [style=solid];

"N_propyl" -- "propyl_C1" [style=solid];

"propyl_C1" -- "propyl_C2" [style=solid];

"propyl_C2" -- "propyl_C3" [style=solid];

node [shape=none, width=0, height=0, label=""];

p1 [pos="0.5,1.4!"];

p2 [pos="1.5,0.5!"];

p3 [pos="0.5,-0.4!"];

"C1" -- p1 [style=invis];

"C2" -- p1 [style=invis];

"C3" -- p2 [style=invis];

"C4" -- p2 [style=invis];

"C5" -- p3 [style=invis];

"C6" -- p3 [style=invis];

}

Figure 2: A logical workflow for the synthesis and characterization of 2-Chloro-6-propylaminopyrazine.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Chloro-6-propylaminopyrazine is not readily available, it shoul

General Handling Precautions:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1346389/docs?utm_src=pdf-body#technical-guide-physical-characteristics-of-2-chloro-6-propylaminopyrazine
https://www.benchchem.com/product/b1346389/docs?utm_src=pdf-body#technical-guide-physical-characteristics-of-2-chloro-6-propylaminopyrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.[3][4]

In case of contact, rinse the affected area with plenty of water.[4]

GHS Hazard Classification (Predicted):

Based on structurally similar compounds, it may be classified as:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)[4]

Eye Irritation (Category 2A)[4]
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Conclusion

This technical guide provides a comprehensive framework for understanding and determining the physical charact
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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